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Compound of Interest

Compound Name: BAY1143572

Cat. No.: B1191584 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety protocols, operational plans, and

disposal procedures for the handling of BAY1143572, also known as Atuveciclib. As a potent

and selective inhibitor of cyclin-dependent kinase 9 (CDK9), this compound requires stringent

handling procedures to ensure personnel safety and maintain experimental integrity. Adherence

to these guidelines is critical to minimize exposure risk and establish a safe laboratory

environment.

Hazard Identification and Safety Data
While a comprehensive, publicly available safety data sheet (SDS) for BAY1143572 is not

consistently provided by all vendors, its classification as a potent kinase inhibitor necessitates

handling it as a hazardous compound. The primary routes of exposure are inhalation of the

powder, dermal contact, and accidental ingestion. Based on the safety information for potent

kinase inhibitors and cytotoxic compounds, appropriate precautions must be taken.

The following table summarizes key quantitative data for BAY1143572.
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Property Value

Chemical Name Atuveciclib

Synonyms BAY1143572

Molecular Formula C₁₈H₁₈FN₅O₂S

Molecular Weight 387.4 g/mol [1]

Appearance Solid

Solubility Soluble in DMSO (≥ 128.5 mg/mL)[2]

GHS Classification (Assumed)

Based on similar potent kinase inhibitors,

assume: - Acute Toxicity, Oral (Category 4) -

Potential for serious eye damage - Potential skin

irritant

Storage Store at -20°C for long-term stability.

Personal Protective Equipment (PPE)
A rigorous PPE protocol is mandatory for all personnel handling BAY1143572. The following

equipment must be worn.

Handling Solid Compound (Weighing, Aliquoting):
Gloves: Double-gloving with chemotherapy-rated nitrile gloves is required. The outer glove

should be removed and disposed of immediately after handling the compound.

Eye Protection: ANSI Z87.1-compliant safety goggles with side shields are mandatory.

Face Protection: A full face shield should be worn over safety goggles to protect against

splashes and aerosolized particles.

Respiratory Protection: A NIOSH-approved N95 or higher-rated respirator is essential to

prevent inhalation of the powdered compound. All work with the solid form must be

conducted within a certified chemical fume hood or a ventilated balance enclosure.
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Body Protection: A disposable, solid-front, back-closing gown made of a low-permeability

fabric is required. Cuffs should be tucked into the inner pair of gloves.

Foot and Hair Protection: Disposable shoe covers and a hair bonnet must be worn.

Handling Solubilized Compound (Preparing Solutions,
Cell Culture):

Gloves: Double-gloving with nitrile gloves.

Eye Protection: Safety goggles with side shields.

Body Protection: A disposable, fluid-resistant lab coat or gown.

Operational Plans
Preparation and Handling Workflow
All procedures involving the solid form of BAY1143572 must be performed in a designated area

within a certified chemical fume hood to minimize the risk of inhalation and contamination.

Preparation: Before handling the compound, ensure the work area is clean and

decontaminated. Prepare all necessary equipment, including a calibrated analytical balance,

weigh paper, spatulas, and solvent vials.

Donning PPE: Follow the PPE donning procedure outlined in the workflow diagram below.

Weighing: Carefully weigh the desired amount of BAY1143572 powder on a tared weigh

paper within the fume hood. Avoid any sudden movements that could generate dust.

Solubilization: To create a stock solution, slowly add the desired solvent (e.g., DMSO) to the

vial containing the powder. Cap the vial securely and vortex until the solid is completely

dissolved.

Labeling: Clearly label the stock solution with the compound name, concentration, solvent,

date of preparation, and appropriate hazard symbols.
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Doffing PPE: After completing the work, follow the PPE doffing procedure outlined in the

workflow diagram to prevent self-contamination.

Donning PPE Doffing PPE

Shoe Covers & Hair Bonnet Inner Nitrile Gloves Disposable Gown Outer Nitrile Gloves N95 Respirator Goggles & Face Shield Handle BAY1143572 Outer Nitrile Gloves Gown & Shoe Covers Goggles & Face Shield Inner Nitrile Gloves N95 Respirator Wash Hands Thoroughly EndStart

Click to download full resolution via product page

PPE Donning and Doffing Workflow for BAY1143572

Disposal Plan
All materials that have come into contact with BAY1143572 are considered hazardous waste

and must be disposed of according to institutional, local, and national regulations.

Solid Waste: All disposable PPE (gloves, gown, shoe covers, respirator), weigh papers,

pipette tips, and empty vials should be collected in a designated, sealed, and clearly labeled

"Cytotoxic Waste" or "Chemotherapy Waste" container. These containers are typically color-

coded, often purple or yellow.

Liquid Waste: Unused or expired stock solutions and contaminated solvents must be

collected in a dedicated, leak-proof, and clearly labeled hazardous liquid waste container.

DO NOT pour any liquid waste containing BAY1143572 down the drain.

Sharps Waste: Needles, syringes, and any other sharp objects contaminated with

BAY1143572 must be disposed of in a puncture-proof, labeled sharps container designated

for cytotoxic/chemotherapy waste.

All cytotoxic waste must be ultimately disposed of via high-temperature incineration by a

licensed hazardous waste management facility.
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Disposal Workflow for BAY1143572 Contaminated Materials

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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